Cas no 1340558-17-9 (tert-butyl N-(2-carbamimidoylphenyl)carbamate)

• Product Name: tert-butyl N-(2-carbamimidoylphenyl)carbamate
• CAS No: 1340558-17-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5149402
• PubChem ID: 64404927
• Update Time: 2025-05-21

tert-butyl N-(2-carbamimidoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2-carbamimidoylphenyl)carbamate
• tert-butyl N-(2-carbamimidoylphenyl)carbamate
• Carbamic acid, N-[2-(aminoiminomethyl)phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17N3O2/c1-12(2,3)17-11(16)15-9-7-5-4-6-8(9)10(13)14/h4-7H,1-3H3,(H3,13,14)(H,15,16)
• InChI Key： WLQANTTUOUKCPL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(=N)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 1.2
• Topological Polar Surface Area: 88.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-carbamimidoylphenyl)carbamate

Introduction to tert-butyl N-(2-carbamimidoylphenyl)carbamate (CAS No. 1340558-17-9)

tert-butyl N-(2-carbamimidoylphenyl)carbamate, with the CAS number 1340558-17-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of carbamimidic acid, featuring a tert-butyl group and a phenyl ring with a carbamimidoyl substituent. Its unique structural properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(2-carbamimidoylphenyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a carbamimidoyl group. This arrangement imparts the compound with specific reactivity and stability characteristics that are crucial for its potential use in drug design and synthesis.

In recent years, significant advancements have been made in understanding the biological activities and mechanisms of action of compounds similar to tert-butyl N-(2-carbamimidoylphenyl)carbamate. Research has shown that such compounds can exhibit potent inhibitory effects on various enzymes and receptors, making them valuable leads for the development of new drugs. For instance, studies have demonstrated that derivatives of this compound can act as selective inhibitors of specific kinases, which are key targets in cancer therapy.

The synthesis of tert-butyl N-(2-carbamimidoylphenyl)carbamate typically involves multi-step processes, including the formation of the tert-butyl carbamate intermediate and subsequent functionalization to introduce the carbamimidoyl group. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity. The ability to synthesize this compound efficiently is crucial for its practical application in both research and industrial settings.

One of the key areas where tert-butyl N-(2-carbamimidoylphenyl)carbamate has shown promise is in the treatment of neurological disorders. Recent studies have explored its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. The compound's ability to interact with these systems suggests its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its pharmacological properties, tert-butyl N-(2-carbamimidoylphenyl)carbamate has also been investigated for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing protein-protein interactions and signaling pathways. By using this compound as a probe, researchers can gain insights into complex biological processes that are difficult to study using other methods.

The safety profile of tert-butyl N-(2-carbamimidoylphenyl)carbamate is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for further development. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, tert-butyl N-(2-carbamimidoylphenyl)carbamate (CAS No. 1340558-17-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Continued research into this compound is expected to yield further insights into its mechanisms of action and potential clinical uses.